
Technical Guide: DPMP Hexathiol in Advanced
Drug Delivery & Polymer Science

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
Dipentaerythritol hexakis(3-

mercaptopropionate)

CAS No.: 25359-71-1

Cat. No.: B1360200

Get Quote

Executive Summary
Dipentaerythritol hexakis(3-mercaptopropionate), commonly abbreviated as DPMP or

DiPETMP, is a high-functionality hexathiol monomer critical to the development of advanced

soft materials.[1][2] Unlike tetra-functional thiols (e.g., PETMP), DPMP possesses a

dipentaerythritol core with six thiol-terminated arms, offering a higher crosslinking density and

refractive index.[1][2]

In drug development, DPMP is a cornerstone reagent for synthesizing stimulus-responsive

hydrogels, mucoadhesive polymers, and functionalized nanoparticles.[1][2] Its six reactive thiol

groups allow for rapid "click" chemistry (thiol-ene/thiol-yne) and the formation of dynamic

disulfide bridges, enabling controlled drug release mechanisms triggered by cellular redox

states (e.g., glutathione gradients).[1][2]

Part 1: Chemical Identity & Molecular Architecture[1]
[2]
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Structural Specifications
DPMP is an ester derivative formed by the condensation of one dipentaerythritol molecule with

six molecules of 3-mercaptopropionic acid.[1][2]

Property Specification

Chemical Name Dipentaerythritol hexakis(3-mercaptopropionate)

Common Acronyms DPMP, DiPETMP

CAS Registry Number 25359-71-1

Molecular Formula C₂₈H₄₆O₁₃S₆

Molecular Weight 783.02 g/mol

Functionality 6 (Hexathiol)

Appearance Colorless to light yellow liquid

Density ~1.29 g/cm³ (at 25°C)

Refractive Index ~1.53

Solubility

Soluble in organic solvents (DMSO, DMF,

Chloroform); Insoluble in water (unless ionized

or formulated)

Molecular Structure Visualization
The following diagram illustrates the hierarchical connectivity of DPMP, highlighting the central

ether linkage of the dipentaerythritol core and the radiating mercaptopropionate arms

responsible for its high reactivity.[2]
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Figure 1: Logical connectivity of the DPMP molecule. The hexafunctional nature stems from the

central ether core branching into six thiol-terminated ester chains.[1][2]

Part 2: Applications in Drug Development[1][2]
Thiol-Ene "Click" Hydrogels
DPMP is extensively used to fabricate hydrogels via thiol-ene photoclick chemistry.[1][2] This

reaction is insensitive to oxygen inhibition (unlike acrylate homopolymerization) and proceeds

rapidly under UV light.[2]

Mechanism: The thiyl radical generated from DPMP reacts with alkene-functionalized

polymers (e.g., PEG-Norbornene or PEG-Diacrylate).[1][2]

Advantage: The 6-arm structure creates a tighter network mesh size compared to 4-arm

thiols, slowing the diffusion of encapsulated drugs and extending release profiles [1].[1][2]

Redox-Responsive Delivery Systems
Intracellular environments (specifically cytosol and nucleus) have high glutathione (GSH)

concentrations (2–10 mM) compared to the extracellular space (2–20 µM).[1][2]

Protocol: DPMP is oxidized to form disulfide-crosslinked nanogels.[1][2]

Trigger: Upon endocytosis by cancer cells, the high GSH levels cleave the disulfide bonds

(S-S), degrading the nanogel and releasing the payload specifically within the target cell [2].

[2]
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Mucoadhesion
Thiol groups are naturally mucoadhesive due to the formation of disulfide bonds with cysteine-

rich subdomains of mucus glycoproteins.[1][2] DPMP-functionalized carriers exhibit enhanced

residence time on mucosal surfaces (ocular, nasal, or intestinal delivery) [3].[1][2]

Part 3: Experimental Protocol
Protocol: Synthesis of DPMP-Crosslinked PEG Hydrogel
for Protein Release
This protocol describes the fabrication of a hydrogel network using DPMP as the crosslinker

and Poly(ethylene glycol) Diacrylate (PEGDA) as the backbone.[1][2][3][4][5][6]

Materials
Monomer A: PEGDA (Mw ~700 Da)[1][2]

Crosslinker B: DPMP Hexathiol (Mw 783.02 Da)[1][2]

Photoinitiator: Lithium phenyl-2,4,6-trimethylbenzoylphosphinate (LAP)[1][2]

Solvent: PBS (pH 7.4)

Step-by-Step Methodology
Stoichiometric Calculation: Calculate the molar ratio of thiol groups (-SH) to acrylate groups

(-C=C-). A 1:1 ratio is standard for complete conversion.[2]

Note: DPMP has 6 thiols; PEGDA has 2 acrylates.[2]

Equation:

[2]

Pre-polymer Solution Preparation:

Dissolve PEGDA in PBS to a final concentration of 10-20% (w/v).
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Add DPMP to the solution.[2] Critical: DPMP is hydrophobic.[2] If the concentration is high,

a co-solvent (e.g., Ethanol) or surfactant may be required, or vigorous sonication to create

an emulsion.[1][2]

Add LAP photoinitiator (0.05% w/v).[2]

Drug Loading:

Mix the therapeutic protein/drug into the pre-polymer solution gently to avoid denaturation.

[2]

Photopolymerization:

Pipette the solution into a mold (e.g., Teflon disk).[2]

Expose to UV light (365 nm or 405 nm) at 10 mW/cm² for 2–5 minutes.[2]

Validation: The liquid should transition to a solid, elastomeric gel.[2]

Purification:

Wash the hydrogel in fresh PBS for 24 hours to remove unreacted monomers.[2]

Workflow Logic Diagram

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://cymitquimica.com/products/3B-D5212/dipentaerythritol-hexakis3-mercaptopropionate/
https://cymitquimica.com/products/3B-D5212/dipentaerythritol-hexakis3-mercaptopropionate/
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C10H18S/c1-8-4-6-9(7-5-8)10(2,3)11/h4,9,11H,5-7H2,1-3H3
https://cymitquimica.com/products/3B-D5212/dipentaerythritol-hexakis3-mercaptopropionate/
https://cymitquimica.com/products/3B-D5212/dipentaerythritol-hexakis3-mercaptopropionate/
https://cymitquimica.com/products/3B-D5212/dipentaerythritol-hexakis3-mercaptopropionate/
https://cymitquimica.com/products/3B-D5212/dipentaerythritol-hexakis3-mercaptopropionate/
https://cymitquimica.com/products/3B-D5212/dipentaerythritol-hexakis3-mercaptopropionate/
https://cymitquimica.com/products/3B-D5212/dipentaerythritol-hexakis3-mercaptopropionate/
https://cymitquimica.com/products/3B-D5212/dipentaerythritol-hexakis3-mercaptopropionate/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360200?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Raw Materials
(PEGDA + DPMP)

Mixing & Stoichiometry
(1:1 Thiol:Ene Ratio)

 Dissolution

Add Photoinitiator (LAP)
& Payload

UV Exposure
(Radical Generation)

Propagation Step
(Thiol-Ene Coupling)

 hν

Final Hydrogel Network

 Gelation

Click to download full resolution via product page

Figure 2: Experimental workflow for DPMP-mediated hydrogel synthesis.

Part 4: Safety & Handling (E-E-A-T)[1][2]
Odor Control: Like all low-molecular-weight thiols, DPMP has a characteristic sulfurous odor,

though less pungent than mono-thiols due to its lower vapor pressure.[1][2] Handle in a fume

hood.
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Oxidation Sensitivity: Thiols oxidize to disulfides in air.[1][2] Store DPMP under an inert

atmosphere (Nitrogen or Argon) at 2–8°C to maintain the titer of reactive -SH groups.[1][2]

Skin Contact: Thiols are potential sensitizers.[1][2] Double-gloving (Nitrile) is recommended.

[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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